1-(2-Fluorobenzyl)-4-(2-methoxyphenyl)-1,4-dihydropyrazine-2,3-dione

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-(2-methoxyphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C18H15FN2O3/c1-24-16-9-5-4-8-15(16)21-11-10-20(17(22)18(21)23)12-13-6-2-3-7-14(13)19/h2-11H,12H2,1H3
• InChI Key: BDWKFEIHIPWKGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC3=CC=CC=C3F
• Molecular Formula: C18H15FN2O3
• Molecular Weight: 326.3 g/mol

Description

The compound “1-(2-Fluorobenzyl)-4-(2-methoxyphenyl)-1,4-dihydropyrazine-2,3-dione” is a complex organic molecule. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and two carbonyl groups attached to the ring, indicating that it is a type of pyrazinedione. The molecule also has a fluorobenzyl group and a methoxyphenyl group attached to the pyrazine ring.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a pyrazinedione core with a fluorobenzyl group and a methoxyphenyl group attached. The exact 3D structure would depend on the specific locations of these groups on the pyrazinedione ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. The carbonyl groups might be susceptible to reactions with nucleophiles, while the aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the polarity of its functional groups, its molecular weight, and its overall shape.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, the mechanism could depend on a variety of factors, including the specific cells or proteins it interacts with.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The study of new and complex organic compounds like this one is a crucial part of advancing fields like medicinal chemistry and materials science. Future research could involve studying its synthesis, properties, and potential applications.